SYSMEHFRWGKPS
Description
SYSMEHFRWGKPS is a 13-amino acid peptide.
Scientific Research Applications
Advanced Imaging Techniques
- Advanced Imaging in Biofilm Systems: Research indicates the use of advanced imaging techniques like laser scanning microscopy (LSM), magnetic resonance imaging (MRI), and scanning transmission X-ray microscopy (STXM) for in situ analysis of microbial communities. These techniques provide quantitative analytical imaging possibilities, especially useful in studying microbial biofilm systems (Neu et al., 2010).
SysML in Research
- SysML Mapping Study: A systematic mapping study on SysML reveals its growing use in software engineering and design, especially in the design or validation phase of complex systems involving both software and hardware parts (Wolny et al., 2019).
- SysML in Scientific Computing: Research discusses the gap between scientific computing and software engineering communities, highlighting the need for better integration and understanding (Kelly, 2007).
- Model-Based Engineering with SysML: SysML tools are used in early architecture-level analysis of alternatives, particularly for integrating performance calculations in systems engineering (Shultz et al., 2018).
Other Relevant Research
- Microfluidic Culture Platform for CNS Axonal Injury and Regeneration: This study describes a microfluidic culture platform for investigating CNS axonal biology, demonstrating its use in modeling CNS axonal injury and regeneration (Taylor et al., 2005).
- Syringe Pump Development for Laboratory Use: An open-source method for developing high-quality scientific equipment, such as a syringe pump, is explored. This approach is cost-effective and can be applied in various research settings (Wijnen et al., 2014).
properties
Product Name |
SYSMEHFRWGKPS |
|---|---|
Molecular Formula |
C₇₃H₁₀₂N₂₀O₂₀S |
Molecular Weight |
1611.81 |
sequence |
One Letter Code: SYSMEHFRWGKPS |
Origin of Product |
United States |
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